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The proteolytic cleavage of Fibrinopeptide B (FPB) from the N-terminus of the fibrinogen Bβ

chain is a critical step in the formation of a stable fibrin clot. While thrombin is the primary

physiological enzyme responsible for this action, other proteases can also cleave FPB, each

with distinct specificity and efficiency. This guide provides an objective comparison of FPB

cleavage by thrombin against other notable proteases, supported by experimental data, to aid

researchers in their studies of coagulation, fibrinolysis, and the development of novel

therapeutics.

Executive Summary
Thrombin orchestrates a highly specific and sequential cleavage of fibrinopeptides, with the

release of Fibrinopeptide A (FPA) preceding that of FPB. This temporal separation is crucial for

the proper assembly of fibrin monomers into protofibrils and their subsequent lateral

aggregation into a stable clot. In contrast, other proteases such as plasmin and trypsin exhibit

different cleavage patterns and efficiencies. Notably, certain snake venom proteases, like the

one from Ancistrodon contortrix contortrix, show a preference for releasing FPB. Reptilase and

Ancrod are distinct in that they only cleave FPA. This differential cleavage of FPB by various

proteases offers a valuable tool for studying the nuances of fibrin formation and for the

development of diagnostic assays and therapeutic agents.
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The following table summarizes the key characteristics of FPB cleavage by thrombin and other

selected proteases.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protease Source

Primary
Cleavage
Site on
Bβ Chain

Fibrinope
ptide B
(FPB)
Cleavage

Fibrinope
ptide A
(FPA)
Cleavage

Kinetic
Paramete
rs
(kcat/Km
for FPB)

Key
Character
istics

Thrombin
Human

Plasma

Arg14-

Gly15[1]
Yes

Yes

(preferentia

l)

4.2 x 10⁶

M⁻¹s⁻¹

(from des-

A

fibrinogen)

[2]

Sequential

cleavage:

FPA is

released

more

rapidly

than FPB.

FPB

release is

accelerate

d after

fibrin

monomer

polymerizat

ion begins.

[2]

Plasmin
Human

Plasma

Primarily

Bβ 1-42,

with

subsequen

t cleavage

at 21-22

and 14-

15[3]

Yes
No

(initially)[4]

~1.1 x 10⁶

M⁻¹s⁻¹ (for

overall

fibrinogen

hydrolysis)

[5]

Initially

cleaves a

larger

fragment

containing

FPB.[3][4]

Trypsin Porcine/Bo

vine

Pancreas

C-terminus

of Arg and

Lys

residues[6]

[7]

Yes Yes Not

specifically

reported

for FPB

Rapidly

cleaves

both FPA

and FPB,

with FPB

released

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/figure/Regions-surrounding-cleavage-sites-for-thrombin-in-a-panel-of-important-target_fig1_279307448
https://pubmed.ncbi.nlm.nih.gov/6409903/
https://pubmed.ncbi.nlm.nih.gov/6409903/
https://pubmed.ncbi.nlm.nih.gov/3313813/
https://pubmed.ncbi.nlm.nih.gov/50328/
https://pubmed.ncbi.nlm.nih.gov/2938303/
https://pubmed.ncbi.nlm.nih.gov/3313813/
https://pubmed.ncbi.nlm.nih.gov/50328/
https://bowerslab.web.unc.edu/wp-content/uploads/sites/10024/2019/11/PROTEASES.pdf
https://web.expasy.org/peptide_cutter/peptidecutter_special_enzymes.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


before

FPA.[4]
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n
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cleave Bβ
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Protease

Ancistrodo

n contortrix
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To visually represent the processes described, the following diagrams have been generated

using the DOT language.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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